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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the Neuraminidase (NA)

Enzyme-Linked Immunosorbent Assay (ELISA), a powerful tool for the detection and

quantification of neuraminidase, a key enzyme in various biological processes and a primary

target for antiviral drug development. This document offers detailed protocols for two common

NA ELISA formats: the Sandwich ELISA for direct quantification of NA protein and the Enzyme-

Linked Lectin Assay (ELLA) for measuring NA inhibition by antibodies.

Application Notes
The neuraminidase enzyme, particularly from the influenza virus, is a major focus in virology

and drug discovery.[1][2] NA facilitates the release of progeny virions from infected cells,

making it an essential target for antiviral therapies.[2] Neuraminidase ELISA kits are widely

used for various applications, including:

Drug Development: Screening for novel neuraminidase inhibitors is a critical step in the

development of new anti-influenza drugs.[3]

Vaccine Efficacy Studies: Assessing the immunogenicity of influenza vaccines by quantifying

the antibody response to neuraminidase.[1][2]
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Disease Research: Studying the role of neuraminidase in the pathogenesis of viral and

bacterial infections.

Biomarker Discovery: Investigating neuraminidase as a potential biomarker in various

diseases.[4]

Experimental Protocols
This section provides detailed, step-by-step methodologies for performing Neuraminidase

Sandwich ELISA and ELLA.

Protocol 1: Neuraminidase Sandwich ELISA
This protocol is designed for the quantitative measurement of neuraminidase in samples such

as serum, plasma, and cell culture supernatants.[5]

Materials:

Neuraminidase-specific capture antibody

Recombinant neuraminidase standard

Biotinylated neuraminidase-specific detection antibody

Streptavidin-HRP conjugate

TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution

Stop solution (e.g., 2N H₂SO₄)

Wash buffer (e.g., PBS with 0.05% Tween-20)

Assay diluent (e.g., PBS with 1% BSA)

96-well ELISA plates

Quantitative Parameters for Sandwich ELISA:
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Parameter Concentration/Value

Capture Antibody Coating Concentration 1-10 µg/mL

Detection Antibody Concentration 0.25-2 µg/mL

Neuraminidase Standard Range 31.25-2000 pg/mL

Sample Volume 100 µL

Incubation Times
1-2 hours at 37°C or 2 hours at room

temperature

Wash Steps 3-5 times between steps

TMB Substrate Incubation 15-30 minutes at room temperature in the dark

Procedure:

Coating:

Dilute the capture antibody in coating buffer to the desired concentration.

Add 100 µL of the diluted capture antibody to each well of a 96-well plate.

Incubate overnight at 4°C.

Wash the plate 3 times with wash buffer.

Blocking:

Add 200 µL of assay diluent to each well to block non-specific binding.

Incubate for 1-2 hours at room temperature.

Wash the plate 3 times with wash buffer.

Sample and Standard Incubation:

Prepare serial dilutions of the recombinant neuraminidase standard in assay diluent.
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Add 100 µL of the standards and samples to the appropriate wells.

Incubate for 2 hours at room temperature.

Wash the plate 3 times with wash buffer.

Detection Antibody Incubation:

Dilute the biotinylated detection antibody in assay diluent.

Add 100 µL of the diluted detection antibody to each well.

Incubate for 1 hour at room temperature.

Wash the plate 3 times with wash buffer.

Streptavidin-HRP Incubation:

Dilute the Streptavidin-HRP conjugate in assay diluent.

Add 100 µL of the diluted conjugate to each well.

Incubate for 30 minutes at room temperature.

Wash the plate 5 times with wash buffer.

Substrate Development and Measurement:

Add 100 µL of TMB substrate solution to each well.

Incubate for 15-30 minutes at room temperature in the dark.

Add 50 µL of stop solution to each well to stop the reaction.

Read the absorbance at 450 nm using a microplate reader.

Data Analysis:
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Generate a standard curve by plotting the absorbance values of the standards against their

known concentrations.

Determine the concentration of neuraminidase in the samples by interpolating their

absorbance values on the standard curve.

Protocol 2: Enzyme-Linked Lectin Assay (ELLA) for
Neuraminidase Inhibition
This protocol is used to measure the inhibition of neuraminidase activity by antibodies in serum

or other biological samples.[1][2][6]

Materials:

Fetuin-coated 96-well plates

Neuraminidase-containing sample (e.g., virus or recombinant protein)

Serum samples

Peanut Agglutinin (PNA) conjugated to HRP

TMB substrate solution

Stop solution

Wash buffer

Assay diluent

Quantitative Parameters for ELLA:
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Parameter Concentration/Value

Fetuin Coating Concentration 25-50 µg/mL

PNA-HRP Concentration 1-5 µg/mL

Serum Dilution Serial dilutions (e.g., starting at 1:10)

Incubation Times Overnight (16-18 hours) at 37°C for NA reaction

PNA-HRP Incubation 1-2 hours at room temperature

TMB Substrate Incubation 15-30 minutes at room temperature in the dark

Procedure:

Antigen Titration (to determine optimal NA concentration):

Prepare serial dilutions of the neuraminidase-containing sample in assay diluent.

Add 100 µL of each dilution to the fetuin-coated plate.

Incubate overnight at 37°C.

Wash the plate 3 times with wash buffer.

Add 100 µL of PNA-HRP solution to each well and incubate for 2 hours at room

temperature.

Wash the plate 3 times with wash buffer.

Add TMB substrate and stop solution as described in the sandwich ELISA protocol.

The dilution of NA that gives approximately 80-90% of the maximum signal is used for the

inhibition assay.

Neuraminidase Inhibition Assay:

Prepare serial dilutions of the serum samples in assay diluent.
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Add 50 µL of the diluted serum to the fetuin-coated plate.

Add 50 µL of the predetermined optimal dilution of the neuraminidase sample to each well.

Incubate overnight at 37°C.

Wash the plate 3 times with wash buffer.

Proceed with the PNA-HRP, TMB substrate, and stop solution steps as described above.

Data Analysis:

Calculate the percentage of neuraminidase inhibition for each serum dilution using the

following formula: % Inhibition = 100 - [ (OD of sample / OD of NA control) * 100 ]

The neuraminidase inhibition titer is typically defined as the reciprocal of the highest serum

dilution that produces at least 50% inhibition.[2]

Visualizations
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1. Coating

2. Blocking

3. Sample Incubation

4. Detection

5. Conjugate Binding

6. Signal Generation

96-well Plate

Coated Plate

Add Capture Ab
Incubate O/N at 4°C

Capture Antibody

Blocked Plate

Add Blocking Buffer
Incubate 1-2h at RT

NA Bound to PlateSample/Standard
(contains Neuraminidase)

Add to Plate
Incubate 2h at RT

Sandwich FormedBiotinylated
Detection Antibody

Add Detection Ab
Incubate 1h at RT

Final ComplexStreptavidin-HRP

Add Conjugate
Incubate 30min at RT

Color Development
TMB Substrate

Add Substrate
Incubate 15-30min Stop Solution

Stop Reaction Read Absorbance
at 450nm
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1. Plate Preparation

2. NA & Serum Incubation

3. Detection of NA Activity

4. Signal Generation

96-well Plate
Fetuin-Coated Plate

Coat with Fetuin
Incubate O/N at 4°C

Fetuin

NA Cleaves Sialic Acid

Serum Sample
(with/without anti-NA Ab)

Add to Plate

Neuraminidase Sample

Add to Plate
Incubate O/N at 37°C

PNA-HRP Binds GalactosePNA-HRP

Add PNA-HRP
Incubate 1-2h at RT

Color Development
TMB Substrate

Add Substrate
Incubate 15-30min Stop Solution

Stop Reaction Read Absorbance
at 450nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin
Assay - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin
Assay - PMC [pmc.ncbi.nlm.nih.gov]

3. bioassaysys.com [bioassaysys.com]

4. biocompare.com [biocompare.com]

5. Human Neuraminidase ELISA Kit (A303088) [antibodies.com]

6. frontiersin.org [frontiersin.org]

To cite this document: BenchChem. [Neuraminidase Enzyme-Linked Immunosorbent Assay
(ELISA): Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235755#neuraminidase-enzyme-linked-
immunosorbent-assay-elisa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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